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Compound of Interest

Compound Name: (1R,2R)-ML-SI3

Cat. No.: B2928905 Get Quote

This document provides immediate safety, logistical, and operational guidance for researchers,

scientists, and drug development professionals handling (1R,2R)-ML-SI3. The following

procedures are designed to ensure the safe handling and disposal of this potent transient

receptor potential mucolipin (TRPML) channel inhibitor.

Personal Protective Equipment (PPE)
When handling (1R,2R)-ML-SI3, especially in its solid form, a comprehensive approach to

personal protection is crucial to minimize exposure. The following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield should be worn to protect against

splashes or airborne particles.[1][2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. It is advisable to

wear two pairs of gloves (double-gloving) when handling the pure compound or concentrated

solutions.[3]

Body Protection: A laboratory coat is required. For procedures with a higher risk of splashes

or aerosol generation, a chemical-resistant apron or coveralls should be used.[2][4]

Respiratory Protection: For handling the solid compound or when there is a risk of

aerosolization, a NIOSH-approved respirator is recommended. Operations should ideally be

conducted within a certified chemical fume hood.[3]
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Quantitative Data Summary
The following table summarizes the key quantitative data for (1R,2R)-ML-SI3, a potent inhibitor

of TRPML isoforms.[5][6]

Property Value

Molecular Formula C₂₃H₃₁N₃O₃S

Molecular Weight 429.58 g/mol

IC₅₀ for TRPML1 1.6 µM

IC₅₀ for TRPML2 2.3 µM

IC₅₀ for TRPML3 12.5 µM

Solubility in DMSO ≥ 100 mg/mL (232.79 mM)

Storage Temperature -20°C

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of (1R,2R)-ML-SI3 in

Dimethyl Sulfoxide (DMSO).

Materials:

(1R,2R)-ML-SI3 solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Appropriate volumetric flasks and pipettes

Vortex mixer

Ultrasonic bath (optional)
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Procedure:

Pre-weighing Preparation: Ensure the analytical balance is calibrated and located inside a

chemical fume hood to minimize inhalation risk.

Weighing (1R,2R)-ML-SI3: Carefully weigh the desired amount of (1R,2R)-ML-SI3. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.296 mg of the compound.

Dissolution: Add the weighed (1R,2R)-ML-SI3 to a volumetric flask. Add a portion of the total

required volume of DMSO and vortex to dissolve the solid.

Volume Adjustment: Once the solid is fully dissolved, add DMSO to reach the final desired

volume.

Sonication (if necessary): If the compound does not dissolve completely with vortexing,

sonicate the solution for a short period.[6]

Storage: Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-

thaw cycles. Store the stock solution at -20°C.[6]

Operational and Disposal Plans
Operational Plan:

Receiving and Storage: Upon receipt, verify the integrity of the container. Store the

compound at -20°C in a designated and clearly labeled area.

Handling: All handling of the solid compound and concentrated solutions should be

performed in a certified chemical fume hood. A designated workspace should be used to

prevent cross-contamination.

Spill Management: In the event of a spill, decontaminate the area using an appropriate

method. For small spills of the solid, carefully wipe with a damp paper towel (avoiding dust

generation) and for liquid spills, absorb with an inert material. The contaminated materials

should be disposed of as chemical waste.

Disposal Plan:
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Waste Segregation: All waste contaminated with (1R,2R)-ML-SI3, including pipette tips,

tubes, and gloves, must be segregated as chemical waste.

Waste Disposal: Dispose of chemical waste containing (1R,2R)-ML-SI3 according to your

institution's and local environmental regulations. Do not dispose of this compound down the

drain.

Signaling Pathway and Experimental Workflow
The following diagram illustrates the inhibitory action of (1R,2R)-ML-SI3 on TRPML channels,

which are crucial for lysosomal calcium efflux.
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Caption: Inhibition of TRPML1-mediated Ca²⁺ efflux by (1R,2R)-ML-SI3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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